6-Iodoquinoline-2,4(1H,3H)-dione

• IUPAC Name: 6-iodo-1H-quinoline-2,4-dione
• InChI: InChI=1S/C9H6INO2/c10-5-1-2-7-6(3-5)8(12)4-9(13)11-7/h1-3H,4H2,(H,11,13)
• InChI Key: BOUMFGOWEBRZCY-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=C(C=CC(=C2)I)NC1=O
• Molecular Formula: C9H6INO2
• Molecular Weight: 287.05 g/mol

Description

6-Iodoquinoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C9H6INO2 and its molecular weight is 287.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Iodoquinoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Iodoquinoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• 6-Bromo-4-iodoquinoline, a related compound, is significant as an intermediate for synthesizing biologically active compounds such as GSK2126458 (Wang et al., 2015).

• Quinazoline-2,4(1H,3H)-diones derivatives, like 6,7-Dimethoxyquinazoline-2,4(1H,3H)-dione, have been synthesized and are key intermediates in the production of several drugs including Prazosin, Bunazosin, and Doxazosin (Patil et al., 2008).

• Novel quinazoline-2,4(1H,3H)-diones derivatives have been synthesized with potential applications as antitumor agents. These compounds were evaluated against human cell lines such as HCT116 and HEP-G2, showing significant potency compared to reference drugs (Al-Romaizan et al., 2019).

• In a study focusing on structural characterization, 6-nitroquinazoline-2,4(1H,3H)-dione was synthesized and characterized using various techniques, including X-ray diffraction. The study provides insights into the molecular structure of quinazoline derivatives (Kesternich et al., 2013).

• Another study reported an efficient synthetic method for obtaining 3-substituted quinazolin-2,4-diones, which could have implications for drug development and chemical synthesis (El-Azab et al., 2021).

• The solvent-free synthesis of quinazoline-2,4(1H,3H)-diones using carbon dioxide, with applications in sustainable chemistry and pharmaceutical synthesis, has also been explored (Mizuno et al., 2007).